Cas no 1270580-14-7 (3-(MORPHOLIN-3-YL)BENZOIC ACID)

• Product Name: 3-(MORPHOLIN-3-YL)BENZOIC ACID
• CAS No: 1270580-14-7
• MF: C₁₁H₁₃NO₃
• MW: 207.225823163986
• MDL: MFCD18695963
• CID: 5582467
• PubChem ID: 83439811
• Update Time: 2025-05-23

3-(MORPHOLIN-3-YL)BENZOIC ACID Chemical and Physical Properties

Names and Identifiers

• 3-(MORPHOLIN-3-YL)BENZOIC ACID
• Benzoic acid, 3-(3-morpholinyl)-
• 1270580-14-7
• EN300-844315
• SCHEMBL14839512

• MDL： MFCD18695963
• Inchi： 1S/C11H13NO3/c13-11(14)9-3-1-2-8(6-9)10-7-15-5-4-12-10/h1-3,6,10,12H,4-5,7H2,(H,13,14)
• InChI Key： QCNBNUVIEXIOSW-UHFFFAOYSA-N
• SMILES： O1CCNC(C2C=CC=C(C(=O)O)C=2)C1

Computed Properties

• Exact Mass: 207.08954328g/mol
• Monoisotopic Mass: 207.08954328g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 232
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.8
• Topological Polar Surface Area: 58.6Ų

Experimental Properties

• Density: 1.217±0.06 g/cm3(Predicted)
• Boiling Point: 395.9±37.0 °C(Predicted)
• pka: 3.99±0.10(Predicted)

Additional information on 3-(MORPHOLIN-3-YL)BENZOIC ACID

Introduction to 3-(MORPHOLIN-3-YL)BENZOIC ACID (CAS No. 1270580-14-7)

3-(MORPHOLIN-3-YL)BENZOIC ACID, identified by the Chemical Abstracts Service Number (CAS No.) 1270580-14-7, is a significant compound in the realm of pharmaceutical chemistry and medicinal research. This benzoic acid derivative features a morpholine moiety at the 3-position of the benzene ring, which imparts unique chemical and pharmacological properties. The structural combination of benzoic acid and morpholine has garnered attention due to its potential in modulating various biological pathways, making it a valuable scaffold for drug discovery and development.

The morpholine group, characterized by its nitrogen-containing heterocyclic structure, contributes to the compound's solubility, stability, and interaction with biological targets. In contrast to simpler aromatic or aliphatic substituents, the morpholine ring enhances the compound's ability to engage with proteins and enzymes, which is crucial for developing therapeutic agents. This feature has been exploited in numerous research endeavors to design molecules with improved pharmacokinetic profiles and reduced side effects.

Recent advancements in computational chemistry and molecular modeling have further highlighted the significance of 3-(MORPHOLIN-3-YL)BENZOIC ACID. Studies utilizing these techniques have demonstrated that the morpholine-substituted benzoic acid can effectively interact with specific binding pockets of target enzymes and receptors. For instance, research indicates that derivatives of this compound may exhibit inhibitory activity against certain kinases and phosphodiesterases, which are implicated in various diseases such as cancer and inflammatory disorders.

The pharmaceutical industry has been particularly interested in exploring 3-(MORPHOLIN-3-YL)BENZOIC ACID as a lead compound for novel drug candidates. Its structural versatility allows for modifications at multiple positions, enabling chemists to fine-tune its biological activity. By employing structure-activity relationship (SAR) studies, researchers have identified analogs of this compound that exhibit enhanced potency and selectivity. These findings underscore the compound's potential as a building block for next-generation therapeutics.

In addition to its applications in drug development, 3-(MORPHOLIN-3-YL)BENZOIC ACID has shown promise in other areas of chemical biology. For example, it has been utilized as an intermediate in synthesizing probes for studying enzyme mechanisms. The benzoic acid moiety serves as a recognition element for specific enzymes, while the morpholine group facilitates binding interactions. This dual functionality makes the compound an invaluable tool for biochemical investigations.

The synthesis of 3-(MORPHOLIN-3-YL)BENZOIC ACID involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Common synthetic routes include nucleophilic substitution reactions between halogenated benzoic acids and morpholine derivatives, followed by purification steps such as recrystallization or column chromatography. Advances in synthetic methodologies have enabled more efficient production processes, making larger-scale preparations feasible for both academic and industrial applications.

The pharmacological profile of 3-(MORPHOLIN-3-YL)BENZOIC ACID has been extensively studied in vitro and in vivo. Preclinical data suggest that this compound exhibits moderate bioavailability and favorable metabolic stability. Its ability to cross the blood-brain barrier has also been explored, indicating potential applications in central nervous system (CNS) drug discovery. Further investigation is warranted to fully elucidate its therapeutic potential across different disease models.

One notable area of research involving 3-(MORPHOLIN-3-YL)BENZOIC ACID is its role as an anti-inflammatory agent. Studies have shown that certain derivatives can modulate inflammatory pathways by inhibiting key mediators such as cyclooxygenase (COX) enzymes and lipoxygenase (LOX). These effects are particularly relevant in conditions like rheumatoid arthritis and inflammatory bowel disease, where targeted inhibition of inflammation is crucial for managing symptoms.

The compound's structural features also make it a candidate for developing antimicrobial agents. The morpholine ring can disrupt bacterial cell membranes or interfere with essential metabolic processes, leading to reduced pathogenicity. Preliminary studies have demonstrated promising results against Gram-positive bacteria, suggesting that further optimization could yield potent antibiotics with improved efficacy.

Environmental considerations are also important when evaluating compounds like 3-(MORPHOLIN-3-YL)BENZOIC ACID. Research into its degradation pathways and ecological impact helps ensure that its use does not pose unintended consequences for ecosystems. Biodegradability studies indicate that under appropriate conditions, the compound can be broken down into less toxic metabolites, mitigating environmental risks.

In conclusion, 3-(MORPHOLIN-3-YL)BENZOIC ACID (CAS No. 1270580-14-7) is a versatile and promising compound with diverse applications in pharmaceutical research and chemical biology. Its unique structural features enable interactions with biological targets relevant to numerous diseases, while its synthetic accessibility allows for extensive modifications to enhance pharmacological properties. Continued investigation into this molecule promises to yield novel therapeutic agents with significant clinical benefits.